5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine

• IUPAC Name: 5-bromo-N-butyl-N,4-dimethylpyridin-2-amine
• InChI: InChI=1S/C11H17BrN2/c1-4-5-6-14(3)11-7-9(2)10(12)8-13-11/h7-8H,4-6H2,1-3H3
• InChI Key: KKBMSVAHJLHSEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(C)C1=NC=C(C(=C1)C)Br
• Molecular Formula: C11H17BrN2
• Molecular Weight: 257.17 g/mol

Description

5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine, also known as 2-Pyridinamine,5-bromo-N,4-dimethyl-, is a chemical compound with the molecular formula C11H17BrN2. It is produced by CHEMLYTE SOLUTIONS CO., LTD.

Molecular Structure Analysis

The molecular structure of 5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine consists of 11 carbon atoms, 17 hydrogen atoms, 1 bromine atom, and 2 nitrogen atoms. The exact mass is 256.057495 Da.

Physical And Chemical Properties Analysis

5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine has a predicted density of 1.494±0.06 g/cm3 and a predicted boiling point of 267.1±40.0 °C. The molecular weight is 257.17.

Scientific Research Applications

Regioselectivity in Bromination Reactions

The study on the regioselectivity of free radical bromination of unsymmetrical dimethylated pyridines, including compounds similar to "5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine," highlights the importance of understanding the chemical behavior and reaction pathways of brominated pyridines. This research is crucial for the synthesis of specific brominated organic compounds that could serve as intermediates in pharmaceuticals, agrochemicals, and materials science (Thapa et al., 2014).

Hybrid Catalysts in Organic Synthesis

Research into the importance of hybrid catalysts for the synthesis of pyranopyrimidine scaffolds, which share a similar heterocyclic nature to "5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine," underscores the compound's potential applications in medicinal chemistry. The use of such catalysts facilitates the development of novel compounds with significant biological activity, which could lead to advances in pharmaceuticals (Parmar et al., 2023).

Chemical Modification of Biopolymers

The study of xylan derivatives and their application potential points to the relevance of chemical modification techniques in creating biopolymer derivatives with specific properties. This research can inform the development of novel materials and drug delivery systems, demonstrating the broader applicability of chemical compounds in material science (Petzold-Welcke et al., 2014).

Protoporphyrin IX Accumulation in Photodynamic Therapy

The review on enhancing protoporphyrin IX accumulation for photodynamic therapy showcases the intersection of chemical synthesis and biomedical applications. It suggests the potential of chemical compounds, through their synthesis and functionalization, to improve treatment outcomes in cancer therapy (Gerritsen et al., 2008).

Safety And Hazards

5-Bromo-N-butyl-N,4-dimethyl-2-pyridinamine should be handled in a well-ventilated place with suitable protective clothing to avoid contact with skin and eyes. It should be stored in a dry, cool, and well-ventilated place.